1-(benzylsulfinyl)-3-ethoxy-2-propanol

• IUPAC Name: 1-benzylsulfinyl-3-ethoxypropan-2-ol
• InChI: InChI=1S/C12H18O3S/c1-2-15-8-12(13)10-16(14)9-11-6-4-3-5-7-11/h3-7,12-13H,2,8-10H2,1H3
• InChI Key: VKWOYBDESMFJBO-UHFFFAOYSA-N
• Canonical SMILES: CCOCC(CS(=O)CC1=CC=CC=C1)O
• Molecular Formula: C12H18O3S
• Molecular Weight: 242.34 g/mol

Description

1-(Benzylsulfinyl)-3-ethoxy-2-propanol, also known as BEP, is a chemical compound that has gained attention in scientific research due to its potential use as an antioxidant and anti-inflammatory agent.

Mechanism of Action

1-(benzylsulfinyl)-3-ethoxy-2-propanol exerts its antioxidant and anti-inflammatory effects by scavenging reactive oxygen species (ROS) and inhibiting the production of pro-inflammatory cytokines. It has been found to increase the activity of antioxidant enzymes such as superoxide dismutase (SOD) and catalase, which help to reduce oxidative stress. Additionally, 1-(benzylsulfinyl)-3-ethoxy-2-propanol has been found to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a key role in the inflammatory response.
Biochemical and Physiological Effects:
1-(benzylsulfinyl)-3-ethoxy-2-propanol has been found to have a number of biochemical and physiological effects. Studies have shown that it can reduce oxidative stress and inflammation, improve immune function, and protect against neuronal damage. Additionally, 1-(benzylsulfinyl)-3-ethoxy-2-propanol has been found to have a protective effect on the liver, with studies showing that it can reduce liver damage caused by oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(benzylsulfinyl)-3-ethoxy-2-propanol in lab experiments is its antioxidant and anti-inflammatory properties, which make it a useful tool for studying the effects of oxidative stress and inflammation on cells and tissues. Additionally, 1-(benzylsulfinyl)-3-ethoxy-2-propanol has a relatively low toxicity, making it a safe compound to work with in the lab. However, one limitation of using 1-(benzylsulfinyl)-3-ethoxy-2-propanol in lab experiments is that it is a relatively new compound, and more research is needed to fully understand its effects and mechanisms of action.

Future Directions

There are several potential future directions for research on 1-(benzylsulfinyl)-3-ethoxy-2-propanol. One area of interest is its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, 1-(benzylsulfinyl)-3-ethoxy-2-propanol may have potential as a therapeutic agent for liver disease, as well as other conditions characterized by oxidative stress and inflammation. Further research is needed to fully understand the mechanisms of action and potential therapeutic applications of 1-(benzylsulfinyl)-3-ethoxy-2-propanol.

Scientific Research Applications

1-(benzylsulfinyl)-3-ethoxy-2-propanol has been found to have antioxidant and anti-inflammatory properties, making it a potential candidate for use in the treatment of various diseases. Research has shown that 1-(benzylsulfinyl)-3-ethoxy-2-propanol can protect cells from oxidative stress, reduce inflammation, and improve the function of the immune system. Additionally, 1-(benzylsulfinyl)-3-ethoxy-2-propanol has been found to have potential as a neuroprotective agent, with studies showing that it can protect against neuronal damage caused by oxidative stress.